Cas no 2138070-02-5 (2-{(benzyloxy)carbonylamino}-2-cyclopropyl-3-(4-ethyl-1H-pyrazol-1-yl)propanoic acid)

• Product Name: 2-{(benzyloxy)carbonylamino}-2-cyclopropyl-3-(4-ethyl-1H-pyrazol-1-yl)propanoic acid
• CAS No: 2138070-02-5
• MF: C₁₉H₂₃N₃O₄
• MW: 357.403624773026
• CID: 5999629
• PubChem ID: 165746531
• Update Time: 2025-10-23

2-{(benzyloxy)carbonylamino}-2-cyclopropyl-3-(4-ethyl-1H-pyrazol-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{(benzyloxy)carbonylamino}-2-cyclopropyl-3-(4-ethyl-1H-pyrazol-1-yl)propanoic acid
• 2-{[(benzyloxy)carbonyl]amino}-2-cyclopropyl-3-(4-ethyl-1H-pyrazol-1-yl)propanoic acid
• 2138070-02-5
• EN300-1141157

• Inchi： 1S/C19H23N3O4/c1-2-14-10-20-22(11-14)13-19(17(23)24,16-8-9-16)21-18(25)26-12-15-6-4-3-5-7-15/h3-7,10-11,16H,2,8-9,12-13H2,1H3,(H,21,25)(H,23,24)
• InChI Key： WUYYKQMUGRKJBS-UHFFFAOYSA-N
• SMILES： OC(C(CN1C=C(CC)C=N1)(C1CC1)NC(=O)OCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 357.16885622g/mol
• Monoisotopic Mass: 357.16885622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 9
• Complexity: 505
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 93.4Ų

Additional information on 2-{(benzyloxy)carbonylamino}-2-cyclopropyl-3-(4-ethyl-1H-pyrazol-1-yl)propanoic acid

Comprehensive Overview of 2-{(benzyloxy)carbonylamino}-2-cyclopropyl-3-(4-ethyl-1H-pyrazol-1-yl)propanoic acid (CAS No. 2138070-02-5)

The compound 2-{(benzyloxy)carbonylamino}-2-cyclopropyl-3-(4-ethyl-1H-pyrazol-1-yl)propanoic acid (CAS No. 2138070-02-5) is a structurally unique molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its complex name reflects its intricate architecture, combining a cyclopropyl group, a benzyloxycarbonyl (Cbz) protecting moiety, and a 4-ethyl-1H-pyrazole subunit. This combination of functional groups makes it a versatile intermediate for synthesizing biologically active compounds, particularly in the development of protease inhibitors and anti-inflammatory agents.

In recent years, researchers have increasingly focused on cyclopropyl-containing compounds due to their ability to enhance metabolic stability and bioavailability. The presence of the cyclopropyl ring in this molecule is particularly noteworthy, as it introduces steric constraints that can improve binding affinity to target proteins. Additionally, the 4-ethyl-1H-pyrazole moiety is a common pharmacophore found in many FDA-approved drugs, underscoring its relevance in modern drug design. These attributes align with current trends in fragment-based drug discovery and small-molecule therapeutics, which dominate pharmaceutical research today.

The benzyloxycarbonyl (Cbz) group in this compound serves as a protective shield for the amino functionality, a strategy widely employed in peptide synthesis. This feature has sparked interest among chemists exploring peptidomimetics—a hot topic in drug development aimed at mimicking natural peptides while overcoming their limitations, such as poor oral bioavailability. Given the growing demand for orally bioavailable drugs, this compound's potential as a building block for such applications cannot be overstated.

From a synthetic perspective, 2-{(benzyloxy)carbonylamino}-2-cyclopropyl-3-(4-ethyl-1H-pyrazol-1-yl)propanoic acid offers intriguing possibilities for structure-activity relationship (SAR) studies. Its modular design allows for systematic modifications, enabling researchers to fine-tune properties like solubility, potency, and selectivity. This aligns with the broader industry shift toward rational drug design, where computational tools and AI-driven approaches are used to optimize molecular structures before synthesis.

Another area of interest is the compound's potential role in addressing drug resistance, a critical challenge in treating infectious diseases and cancers. The pyrazole ring, in particular, has been linked to mechanisms that circumvent resistance pathways, making derivatives of this compound valuable candidates for further investigation. Searches for "pyrazole-based antimicrobials" and "overcoming drug resistance" have surged in academic databases, reflecting the urgency of this research direction.

Environmental and regulatory considerations also play a role in the compound's appeal. Unlike many traditional intermediates, it lacks reactive halogens or heavy metals, aligning with the pharmaceutical industry's push toward greener chemistry. This aspect resonates with the increasing number of queries about "sustainable synthetic methods" and "eco-friendly drug production," highlighting its relevance to contemporary discussions.

In summary, 2-{(benzyloxy)carbonylamino}-2-cyclopropyl-3-(4-ethyl-1H-pyrazol-1-yl)propanoic acid (CAS No. 2138070-02-5) represents a multifaceted tool for drug discovery. Its structural features cater to cutting-edge trends like peptidomimetics, fragment-based design, and combating drug resistance, while its synthetic flexibility supports the industry's demand for tailored solutions. As research continues to evolve, this compound is poised to remain a key player in the development of next-generation therapeutics.